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CAS No.: 80486-69-7

Cat. No.: B015938

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Fluticasone propionate is a potent synthetic corticosteroid widely used in the management of

inflammatory conditions such as asthma and allergic rhinitis.[1] Its therapeutic effects are

primarily mediated through its action as a high-affinity, selective agonist for the glucocorticoid

receptor (GR). Upon binding, the Fluticasone Propionate-GR complex translocates to the

nucleus and interacts with specific DNA sequences known as glucocorticoid response

elements (GREs).[1] This interaction modulates the transcription of target genes, leading to the

suppression of pro-inflammatory pathways.[1][2]

A reporter gene assay is a robust and sensitive method to quantify the transactivation potential

of compounds like Fluticasone Propionate.[3][4] This assay typically utilizes a host cell line

engineered to express a reporter gene, such as luciferase, under the control of a promoter

containing GREs.[5][6] The amount of light produced by the luciferase enzyme is directly

proportional to the level of GR-mediated gene transactivation, providing a quantitative measure
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of the compound's potency.[6][7] These assays are highly adaptable for high-throughput

screening, making them invaluable for drug discovery and characterization.[5]

Signaling Pathway of Fluticasone Propionate-
Mediated Transactivation
Fluticasone propionate, a lipophilic molecule, passively diffuses across the cell membrane into

the cytoplasm.[1] There, it binds to the glucocorticoid receptor (GR), which is part of a

multiprotein complex. This binding event causes a conformational change in the GR, leading to

its dissociation from the complex and subsequent translocation into the nucleus.[1] Inside the

nucleus, the ligand-bound GR dimerizes and binds to glucocorticoid response elements

(GREs) located in the promoter regions of target genes.[8] This binding initiates the recruitment

of co-activators and the transcriptional machinery, leading to the expression of anti-

inflammatory proteins and the repression of pro-inflammatory genes. The reporter gene assay

leverages this pathway by using an artificial construct where the GREs drive the expression of

a quantifiable reporter protein like luciferase.
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1. Culture & Seed Cells
(HEK293-GRE in 96-well plate)

2. Incubate Overnight
(Allow cells to attach)

3. Prepare Compound Dilutions
(Fluticasone Propionate & Dexamethasone)

4. Treat Cells
(Add compounds to wells)

5. Incubate for 14-24 hours
(Allow for transactivation & reporter expression)

6. Cell Lysis
(Add lysis buffer)

7. Add Luciferase Substrate

8. Measure Luminescence
(Read RLU on a plate reader)

9. Data Analysis
(Calculate Fold Induction & EC50)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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